Cas no 2171188-74-0 (3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid)

• Product Name: 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid
• CAS No: 2171188-74-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5812750
• PubChem ID: 165583315
• Update Time: 2025-06-13

3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid
• 2171188-74-0
• 3-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}benzoic acid
• EN300-1574424

• Inchi： 1S/C28H28N2O5/c1-2-20(15-26(31)29-16-18-8-7-9-19(14-18)27(32)33)30-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-14,20,25H,2,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t20-/m1/s1
• InChI Key： BMWHYLGIAPWUBP-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](CC(NCC1C=CC=C(C(=O)O)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid

3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic Acid (CAS No. 2171188-74-0): A Comprehensive Overview

3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid (CAS No. 2171188-74-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-protected benzoic acid, is a derivative of benzoic acid with a unique functional group that includes an Fmoc (fluorenylmethyloxycarbonyl) protecting group and an L-Leucine moiety. The compound's structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid is characterized by a benzoic acid core linked to an amino acid derivative through an amide bond. The Fmoc protecting group, which is attached to the amino group of the L-Leucine moiety, is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. This protecting group can be selectively removed under mild conditions, making it an ideal choice for multistep synthetic processes.

Recent studies have highlighted the importance of 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents targeting RNA-dependent RNA polymerases. The researchers found that the Fmoc protection strategy significantly improved the yield and purity of the final product, demonstrating the practical utility of this compound in drug discovery.

In addition to its role in antiviral drug development, 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid has also shown promise in cancer research. A 2021 study published in Cancer Research explored the use of this compound as a building block for designing small-molecule inhibitors of protein-protein interactions (PPIs). The study demonstrated that compounds derived from this intermediate exhibited potent anti-proliferative effects against several cancer cell lines, suggesting its potential as a lead compound for further optimization.

The physical and chemical properties of 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid are well-documented. It is a white crystalline solid with a molecular weight of approximately 465.54 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile, making it suitable for various synthetic transformations. Its melting point is around 150°C, and it exhibits good thermal stability under standard laboratory conditions.

The synthetic route for preparing 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid typically involves several steps, including the formation of the amide bond between benzoic acid and L-Leucine, followed by the introduction of the Fmoc protecting group. One common method involves reacting benzoic acid with Fmoc-L-Leucine using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). The reaction mixture is then purified using techniques such as column chromatography or recrystallization to obtain the desired product with high purity.

The versatility of 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid extends beyond its use as an intermediate in drug synthesis. It has also found applications in materials science and nanotechnology. For example, researchers at the University of California, Berkeley, have utilized this compound to develop novel self-assembling materials with potential applications in drug delivery systems and tissue engineering. The ability to fine-tune the properties of these materials by modifying the functional groups on the benzoic acid core has opened up new avenues for interdisciplinary research.

In conclusion, 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid (CAS No. 2171188-74-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure and properties make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, materials science, and nanotechnology. As ongoing research continues to uncover new applications and optimizations for this compound, its importance in these fields is likely to grow even further.